Cas no 1779724-44-5 (Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate)
Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1779724-44-5
- Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate
- EN300-8211717
- WEJLVUNXYAQWJX-UHFFFAOYSA-N
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- MDL: MFCD24508955
- Inchi: 1S/C7H10F3NO2/c1-13-6(12)5-2-4(3-11-5)7(8,9)10/h4-5,11H,2-3H2,1H3
- InChI Key: WEJLVUNXYAQWJX-UHFFFAOYSA-N
- SMILES: FC(C1CNC(C(=O)OC)C1)(F)F
Computed Properties
- Exact Mass: 197.06636305g/mol
- Monoisotopic Mass: 197.06636305g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 38.3Ų
Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8211717-1g |
methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate |
1779724-44-5 | 1g |
$1343.0 | 2023-09-02 | ||
| Enamine | EN300-8211717-5g |
methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate |
1779724-44-5 | 5g |
$3894.0 | 2023-09-02 | ||
| Enamine | EN300-8211717-10g |
methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate |
1779724-44-5 | 10g |
$5774.0 | 2023-09-02 | ||
| Enamine | EN300-8211717-0.05g |
methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate |
1779724-44-5 | 95.0% | 0.05g |
$1129.0 | 2025-02-21 | |
| Enamine | EN300-8211717-0.1g |
methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate |
1779724-44-5 | 95.0% | 0.1g |
$1183.0 | 2025-02-21 | |
| Enamine | EN300-8211717-0.25g |
methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate |
1779724-44-5 | 95.0% | 0.25g |
$1235.0 | 2025-02-21 | |
| Enamine | EN300-8211717-0.5g |
methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate |
1779724-44-5 | 95.0% | 0.5g |
$1289.0 | 2025-02-21 | |
| Enamine | EN300-8211717-1.0g |
methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate |
1779724-44-5 | 95.0% | 1.0g |
$1343.0 | 2025-02-21 | |
| Enamine | EN300-8211717-2.5g |
methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate |
1779724-44-5 | 95.0% | 2.5g |
$2631.0 | 2025-02-21 | |
| Enamine | EN300-8211717-5.0g |
methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate |
1779724-44-5 | 95.0% | 5.0g |
$3894.0 | 2025-02-21 |
Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate
Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS No. 1779724-44-5): A Comprehensive Overview
Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate, identified by its CAS number 1779724-44-5, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyrrolidine class, characterized by its unique structural and functional properties. The presence of a trifluoromethyl group in its molecular structure imparts distinct characteristics that make it a valuable intermediate in the synthesis of various bioactive molecules.
The chemical formula of Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate is C7H8F3O2, reflecting its composition of carbon, hydrogen, fluorine, and oxygen atoms. The trifluoromethyl group, specifically, is known for its ability to enhance the metabolic stability and binding affinity of molecules, making it a preferred choice in drug design. This feature has garnered considerable attention from researchers aiming to develop novel therapeutic agents with improved pharmacokinetic profiles.
In recent years, the demand for compounds with fluorine substituents has surged due to their role in enhancing the efficacy and selectivity of pharmaceuticals. Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate exemplifies this trend, as it serves as a versatile building block in the synthesis of various pharmacologically active compounds. Its applications span across multiple therapeutic areas, including oncology, central nervous system disorders, and anti-inflammatory treatments.
One of the most compelling aspects of Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating this compound into drug candidates, researchers aim to develop inhibitors that can selectively target specific kinases, thereby minimizing side effects and improving patient outcomes.
Recent studies have highlighted the potential of Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate in the synthesis of antiviral agents. The trifluoromethyl group's ability to modulate electronic properties makes it an attractive moiety for designing molecules that can interfere with viral replication cycles. For instance, researchers have explored its use in developing inhibitors for RNA-dependent RNA polymerases, key enzymes in viral replication. These efforts have shown promising results in preclinical studies, suggesting its potential as a lead compound in antiviral drug development.
The compound's utility also extends to the field of central nervous system (CNS) drug discovery. CNS disorders such as Alzheimer's disease and Parkinson's disease are characterized by complex pathophysiological mechanisms. Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate has been investigated as a precursor for synthesizing molecules that can modulate neurotransmitter systems involved in these conditions. Its structural features allow for fine-tuning of pharmacological properties, enabling the development of more effective therapeutics.
In addition to its pharmaceutical applications, Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate has found utility in materials science. The unique electronic properties imparted by the trifluoromethyl group make it a valuable component in designing advanced materials with specific optoelectronic characteristics. These materials are being explored for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells.
The synthesis of Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly employed in its preparation.
The safety profile of Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate is another critical aspect that has been extensively studied. While no compound is entirely without risk, extensive toxicological studies have been conducted to assess its potential hazards. These studies have provided valuable insights into its metabolic pathways and potential side effects, which are essential for determining safe usage guidelines.
In conclusion, Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS No. 1779724-44-5) is a multifaceted compound with significant applications across pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate in drug development, particularly for kinase inhibitors and antiviral agents. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.
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